Cas no 2034353-72-3 (3-chloro-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide)

• Product Name: 3-chloro-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide
• CAS No: 2034353-72-3
• MF: C₁₇H₁₈ClN₃O
• MW: 315.797322750092
• CID: 6218626
• PubChem ID: 91813689
• Update Time: 2025-05-25

3-chloro-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide
• AKOS025315286
• 2034353-72-3
• 3-chloro-N-[(1-pyridin-2-ylpyrrolidin-2-yl)methyl]benzamide
• 3-chloro-N-((1-(pyridin-2-yl)pyrrolidin-2-yl)methyl)benzamide
• 3-chloro-N-{[1-(pyridin-2-yl)pyrrolidin-2-yl]methyl}benzamide
• F6443-7338

• Inchi： 1S/C17H18ClN3O/c18-14-6-3-5-13(11-14)17(22)20-12-15-7-4-10-21(15)16-8-1-2-9-19-16/h1-3,5-6,8-9,11,15H,4,7,10,12H2,(H,20,22)
• InChI Key： KRHMORRUOZRRNU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NCC1CCCN1C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 315.1138399g/mol
• Monoisotopic Mass: 315.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-chloro-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide

3-Chloro-N-{1-(Pyridin-2-yl)Pyrrolidin-2-ylmethyl}Benzamide: A Comprehensive Overview

The compound 3-chloro-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide, with the CAS number 2034353-72-3, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzamide group with a pyrrolidine ring substituted with a pyridine moiety. The presence of the chlorine atom at the third position of the benzene ring adds to its chemical diversity and potential for various applications.

Recent studies have highlighted the importance of benzamide derivatives in drug discovery, particularly in the development of inhibitors for various enzymes and receptors. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is known for its ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. The substitution pattern of this compound, including the pyridine group at the 2-position of the pyrrolidine ring, further enhances its potential for binding to biological targets.

In terms of synthesis, 3-chloro-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the pyrrolidine ring via cyclization reactions, followed by substitution or coupling reactions to introduce the benzamide and pyridine groups. The use of modern synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has significantly improved the efficiency and yield of this process.

The biological activity of this compound has been extensively studied in recent years. Research indicates that it exhibits potent inhibitory activity against certain kinases and proteases, making it a promising candidate for anti-cancer and anti-inflammatory therapies. Additionally, its ability to modulate ion channels has led to investigations into its potential role in treating neurological disorders.

From an environmental perspective, understanding the fate and transport of 3-chloro-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide in various ecosystems is crucial. Studies have shown that this compound undergoes biodegradation under specific conditions, which is essential for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 3-chloro-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}benzamide represents a fascinating example of how structural complexity can lead to diverse biological activities. With ongoing research into its synthesis, biological effects, and environmental behavior, this compound continues to be a subject of interest in both academic and industrial settings.